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Compound of Interest

Compound Name: 2-Bromophenethylamine

Cat. No.: B104595

This document serves as a comprehensive technical guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and emergency management of 2-
Bromophenethylamine (CAS: 65185-58-2). As a crucial building block in synthetic chemistry,
its utility is matched by its significant hazard profile, necessitating a robust understanding and
implementation of stringent safety protocols. This guide moves beyond mere compliance,
delving into the causality behind safety procedures to foster a culture of intrinsic safety within
the laboratory.

Section 1: Chemical Identity and Physical Properties

2-Bromophenethylamine is a primary amine that presents as a liquid, which may darken
during storage. A foundational understanding of its physical and chemical properties is the first
step in a comprehensive risk assessment.
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Property Value Source(s)
CAS Number 65185-58-2 [1112]
Molecular Formula CsH10BrN [2][3]
Molecular Weight 200.08 g/mol [3]

2-(2-Bromophenyl)ethanamine,
Synonyms _ [2][3]
0-Bromophenethylamine

Appearance Liquid [2]
Boiling Point 253 °C (lit.)

Density 1.396 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.5770 (lit.)

8A - Combustible corrosive
Storage Class Code )
hazardous materials

Section 2: Unveiling the Hazard: GHS Classification

The primary and most critical hazard associated with 2-Bromophenethylamine is its corrosive
nature. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
categorizes it as a substance that causes severe skin burns and eye damage. This is not a mild
irritant; it is capable of causing irreversible tissue damage upon contact.
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GHS Classification = Code Description Source(s)
Signal Word Danger [1]
Pictogram GHSO05 (Corrosion)

Causes severe skin

Hazard Statement H314 burns and eye [2][3]
damage.
Hazard Class Skin Corrosion 1B [11[3]
Serious Eye Damage
Hazard Class 1 [1][4]

This classification dictates every aspect of its handling, from the selection of personal
protective equipment to the design of emergency response protocols. The causality is direct:
because the substance is classified as Skin Corrosion Category 1B, any protocol must be
designed to prevent all skin and eye contact.

GHS Hazard Profile for 2-Bromophenethylamine

2-Bromophenethylamine
(CAS: 65185-58-2)

GHS Pictogram Signal Word Hazard Statement
GHSO05: Corrosion Danger H314

translates to

Causes severe skin burns and eye damage

Click to download full resolution via product page

Caption: GHS Hazard Identification for 2-Bromophenethylamine.
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Section 3: The Hierarchy of Controls: A Mandate for
Safety

Personal Protective Equipment (PPE) is the last line of defense.[5] A comprehensive safety
strategy prioritizes the elimination or substitution of hazards, followed by engineering controls,
administrative controls, and finally, PPE. For 2-Bromophenethylamine, where substitution is
often not an option, engineering controls are paramount.

Engineering Controls: Your Primary Shield

The purpose of engineering controls is to isolate personnel from the hazard.

e Chemical Fume Hood: All manipulations of 2-Bromophenethylamine, including weighing,
transferring, and use in reactions, must be performed inside a certified chemical fume hood.
This is non-negotiable. The hood's constant airflow prevents corrosive vapors and aerosols
from entering the laboratory environment and being inhaled.

o Eyewash Stations and Safety Showers: These must be located within a 10-second,
unobstructed travel distance from the workstation.[1] Their proximity is critical for immediate
decontamination in the event of an exposure, which can significantly mitigate the severity of
a corrosive injury.

Personal Protective Equipment (PPE): The Final Barrier

The selection of PPE must be directly correlated to the H314 hazard statement. The goal is to
create an impermeable barrier between the chemical and your body.
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Task EyelFace Hand Body Respiratory
as
Protection Protection Protection Protection
Chemically )
] ] ) Not typically
Chemical splash resistant gloves Chemically

Routine Handling

(in Fume Hood)

goggles and a

full-face shield.

(e.g., nitrile,

neoprene),

resistant lab

coat, closed-toe

required if work
is confined to a

certified fume

[6] consider double-  shoes.
. hood.
gloving.[7]
Weighing/Transf Chemical splash Double-glove Chemically
er (Potential for goggles and a with chemically resistant lab coat  As above.
Splash) full-face shield. resistant gloves. or apron.
Air-purifyin
Heavy-duty, ) p v g.
) i Chemical- respirator with an
Chemical splash chemically

Spill Cleanup

goggles and a

full-face shield.

resistant gloves
(e.g., butyl
rubber, Viton®).

resistant suit or
apron over lab

coat.

organic
vapor/acid gas
(ABEK)

cartridge.

Causality in PPE Selection:

» Why Goggles AND a Face Shield? Goggles protect against splashes from the sides, top, and

bottom. The face shield protects the entire face from direct splashes. For a corrosive liquid,

this dual protection is essential to prevent devastating injuries.

+ Why Chemical-Resistant Gloves? Standard latex or vinyl gloves offer insufficient protection.

Nitrile or neoprene gloves provide better resistance, but it is crucial to consult the

manufacturer's compatibility data. For corrosives, "breakthrough time" is a critical parameter.

Never wear a compromised glove.

Section 4: Standard Operating Procedures (SOPSs)
Protocol for Safe Handling

» Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Confirm the location and functionality of the nearest eyewash
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station and safety shower.

Don PPE: Put on all required PPE as detailed in Section 3.2. Inspect each item for integrity.

Containment: Conduct all work in a secondary container (e.g., a plastic or glass tray) within
the fume hood to contain any potential spills.

Dispensing: Use a bottle-top dispenser or a glass syringe with a blunt-tip needle for transfers
to minimize the risk of spills and splashes. Avoid pouring directly from the primary container
when possible.

Reaction Setup: When adding to a reaction, do so slowly and in a controlled manner. Be
aware of any potential exothermic reactions that could cause splashing.

Waste Disposal: All contaminated materials (gloves, pipette tips, absorbent pads) are
considered hazardous waste. Dispose of them in a designated, sealed, and clearly labeled
hazardous waste container.

Decontamination: After handling, wipe down the work surface in the fume hood with an
appropriate decontaminating solution.

Doff PPE: Remove PPE carefully, avoiding contact with the contaminated exterior. Remove
gloves last and wash hands thoroughly with soap and water.[7]

Protocol for Safe Storage

Authorized Access: Store 2-Bromophenethylamine in a designated, locked cabinet or area
accessible only to trained personnel.[1][8]

Ventilation: The storage area should be cool, dry, and well-ventilated.[1][7]

Container Integrity: Keep the container tightly closed.[1] Inspect regularly for any signs of
leakage or degradation.

Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[1]
Do not store with acids, acid anhydrides, or acid chlorides.[8]
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e Secondary Containment: The primary container should always be stored within a chemically
compatible secondary container capable of holding the entire volume of the liquid in case of
a leak.

Section 5: Emergency Response and First Aid

Rapid and correct response to an emergency is critical to minimizing harm.
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Emergency Response Workflow
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Caption: Decision workflow for emergency response to an incident.
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First-Aid Measures: Immediate Action Required

The corrosive nature of this compound means that every second counts. Immediate medical

attention is required for all exposures.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[1] Remove contact lenses if present and easy to do.[1] Continue rinsing. This
is a medical emergency; call for professional medical help immediately.[1]

Skin Contact: Immediately take off all contaminated clothing.[1] Flush the affected skin area
with copious amounts of water from a safety shower for at least 15 minutes.[9] Seek
immediate medical attention.[1]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1][7] If breathing is difficult or has stopped, provide artificial respiration. Seek
immediate medical attention.[1][7]

Ingestion: Rinse mouth thoroughly with water.[1] DO NOT induce vomiting.[1][8] If the person
is conscious, give them a couple of glasses of water or milk to drink.[1][8] Never give
anything by mouth to an unconscious person.[1] This is a medical emergency; call a poison
center or doctor immediately.[1]

Accidental Release Measures

Minor Spill (inside a fume hood): Trained personnel wearing appropriate PPE (see Section
3.2) should absorb the spill with an inert, non-combustible material like sand, silica gel, or a
universal binder.[1] Collect the material into a suitable, closed container for hazardous waste
disposal.[1]

Major Spill (outside a fume hood or a large volume): Evacuate the immediate area. Alert
others and contact your institution's emergency response team. Do not attempt to clean it up
yourself.

Section 6: Stability and Reactivity Profile

Understanding chemical compatibility is key to preventing dangerous reactions.
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Parameter Description

Stable under recommended storage conditions.
Chemical Stabilt May darken over time, which does not
emical Stability o ) ]
necessarily indicate a change in purity but

should be noted.

N _ Excess heat and exposure to incompatible
Conditions to Avoid )
materials.[10]

Strong oxidizing agents.[1] Acids, acid
Incompatible Materials anhydrides, acid chlorides, chloroformates, and

carbon dioxide.[8]

Combustion or thermal decomposition will
produce toxic and corrosive fumes, including

Hazardous Decomposition Products carbon oxides (CO, COz), nitrogen oxides
(NOx), and hydrogen halides (hydrogen
bromide).[1][8][10]

The practical implication here is clear: storing this amine-containing compound near acids or
strong oxidizers could lead to a violent reaction. Its decomposition upon heating underscores
the need to avoid high temperatures and to have appropriate fire-fighting measures available
(water spray, foam, dry chemical, CO3), along with self-contained breathing apparatus for
firefighters.[1][7]

Section 7: Toxicological Information

The most immediate and well-documented toxicological effect of 2-Bromophenethylamine is
its severe corrosivity to skin and eyes.[1][2][3] Beyond this, comprehensive toxicological data is
limited. The toxicological properties have not been fully investigated.[11] This lack of data
reinforces the need for the precautionary principle. All routes of exposure—inhalation,
ingestion, and dermal contact—should be considered potentially harmful, and all protocols
must be designed to prevent any exposure.

Conclusion
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2-Bromophenethylamine is an indispensable tool in the arsenal of the synthetic chemist.
However, its utility is intrinsically linked to its significant corrosive hazard. A thorough
understanding of its GHS classification, the diligent application of the hierarchy of controls, and
unwavering adherence to established protocols are not merely best practices—they are
essential prerequisites for its safe use. By internalizing the rationale behind these safety
measures, researchers can confidently and safely leverage the synthetic potential of this
valuable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b104595#2-bromophenethylamine-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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